Cas no 2229437-29-8 (5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride)

• Product Name: 5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride
• CAS No: 2229437-29-8
• MF: C₈H₁₂ClFN₂O₂S
• MW: 254.709483146667
• CID: 5916474
• PubChem ID: 165966565
• Update Time: 2025-10-28

5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride
• EN300-1990988
• 2229437-29-8
• [5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]methanesulfonyl fluoride

• Inchi： 1S/C8H12ClFN2O2S/c1-5(2)7-6(4-15(10,13)14)8(9)12(3)11-7/h5H,4H2,1-3H3
• InChI Key： WSSQEVPHIXJYSE-UHFFFAOYSA-N
• SMILES： ClC1=C(CS(=O)(=O)F)C(C(C)C)=NN1C

Computed Properties

• Exact Mass: 254.0292047g/mol
• Monoisotopic Mass: 254.0292047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.3Ų

Additional information on 5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride

Comprehensive Overview of 5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride (CAS No. 2229437-29-8)

The compound 5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride (CAS No. 2229437-29-8) is a specialized sulfonyl fluoride derivative with significant potential in medicinal chemistry and bioconjugation applications. Its unique structure, featuring a pyrazole core and a reactive sulfonyl fluoride group, makes it a valuable building block for covalent inhibitors and proteomics research. In recent years, the demand for such compounds has surged due to their role in targeted drug discovery and chemical biology tools.

One of the key reasons for the growing interest in 5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride is its compatibility with click chemistry and activity-based protein profiling (ABPP). Researchers are increasingly leveraging its sulfonyl fluoride moiety to develop covalent probes for studying enzyme mechanisms and identifying novel drug targets. This aligns with the broader trend in precision medicine, where understanding protein-ligand interactions at the molecular level is critical.

From a synthetic perspective, the pyrazole scaffold in this compound offers excellent metabolic stability and bioavailability, making it attractive for pharmaceutical development. The presence of the chloro and isopropyl substituents further enhances its lipophilicity, which is a desirable property for blood-brain barrier penetration in central nervous system (CNS) drug design. These features have sparked discussions in forums and publications about its potential in treating neurodegenerative diseases.

In the context of green chemistry, the synthesis and handling of 5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride require careful optimization to minimize environmental impact. Recent advancements in flow chemistry and catalytic fluorination have improved the efficiency of producing such fluorinated compounds, addressing concerns about sustainable synthesis. This resonates with the industry's shift toward eco-friendly methodologies.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Its stability under various pH conditions and solvent systems is frequently studied, as these factors influence its performance in biological assays. Researchers often inquire about its storage recommendations and compatibility with common reagents, highlighting the need for detailed technical documentation.

The versatility of 5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride extends to materials science, where its surface modification capabilities are explored for biomaterials and sensor development. Its ability to form stable covalent bonds with amino acids and polymers opens doors for innovative applications in nanotechnology and diagnostic devices.

As the scientific community continues to investigate sulfonyl fluorides, compounds like CAS No. 2229437-29-8 are expected to play a pivotal role in advancing chemical biology and therapeutic discovery. Future research directions may focus on optimizing its selectivity profiles and expanding its utility in multidisciplinary research.